Cas no 921938-70-7 (Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester)

• Product name: Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester
• CAS No: 921938-70-7
• MF: C₂₃H₃₇NO₄
• MW: 391.54418
• CID: 742689
• PubChem ID: 71421849

Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester
• propan-2-yl 2-benzamido-3-hydroxytridecanoate
• 921938-70-7
• DTXSID70840894

• Inchi： InChI=1S/C23H37NO4/c1-4-5-6-7-8-9-10-14-17-20(25)21(23(27)28-18(2)3)24-22(26)19-15-12-11-13-16-19/h11-13,15-16,18,20-21,25H,4-10,14,17H2,1-3H3,(H,24,26)
• InChI Key： UNJYJSXIZUOZSE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(C(C(=O)OC(C)C)NC(=O)C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 391.27225866g/mol
• Monoisotopic Mass: 391.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• XLogP3: 6.4